1-methyl-3-(1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl)-4-phenyl-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 2-methyl-5-[1-(2-methyl-5-phenylpyrazole-3-carbonyl)piperidin-4-yl]-4-phenyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C25H26N6O2/c1-28-22(17-21(26-28)18-9-5-3-6-10-18)24(32)30-15-13-19(14-16-30)23-27-29(2)25(33)31(23)20-11-7-4-8-12-20/h3-12,17,19H,13-16H2,1-2H3
• InChI Key: DLHSXCCVIPVMRB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CC=C2)C(=O)N3CCC(CC3)C4=NN(C(=O)N4C5=CC=CC=C5)C
• Molecular Formula: C25H26N6O2
• Molecular Weight: 442.5 g/mol

Description

1-methyl-3-(1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl)-4-phenyl-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C25H26N6O2 and its molecular weight is 442.523. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-3-(1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl)-4-phenyl-1H-1,2,4-triazol-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-3-(1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl)-4-phenyl-1H-1,2,4-triazol-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Ligand Affinity and Selectivity : The compound has been studied for its ligand affinity and selectivity, particularly in relation to dopamine receptors. A related compound, "5-(4-Chlorophenyl)-3-(1-(4-chlorobenzyl)piperidin-4-yl)pyrazole", has been identified as a ligand with moderate affinity and selectivity for human dopamine D4 receptors. These studies involve systematic examination of different parts of the molecule to understand its structure-activity relationships, which are crucial for developing new drugs targeting dopamine receptors (Rowley et al., 1997).

• Molecular Structure Investigations : The compound's molecular structure has been explored using X-ray crystallography combined with Hirshfeld and DFT calculations. This research is significant for understanding the molecular interactions and properties of such compounds, which is vital in the field of medicinal chemistry (Shawish et al., 2021).

• Antimicrobial Activities : Derivatives of this compound have been synthesized and evaluated for their antimicrobial properties. The study of these novel derivatives is important in the search for new antimicrobial agents, which is a critical area of research given the growing concern about antibiotic resistance (Al‐Azmi & Mahmoud, 2020).

• Synthesis and Pharmacological Evaluation : The compound has been included in studies focusing on the synthesis of new chemical entities and their pharmacological evaluation, especially in the context of antibacterial and antifungal activities. Such research is fundamental to the discovery of new therapeutic agents (Suresh et al., 2016).